Cas no 1228879-02-4 ((5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride)

• Product Name: (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
• CAS No: 1228879-02-4
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• CID: 4579331
• PubChem ID: 75481650
• Update Time: 2025-11-02

(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride

• Inchi： 1S/C6H9N3O.ClH/c7-3-5-8-9-6(10-5)4-1-2-4;/h4H,1-3,7H2;1H
• InChI Key： DVEHKKBVDFAALM-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C2CC2)O1)N.[H]Cl

Additional information on (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride

Comprehensive Overview of (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1228879-02-4)

The compound (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1228879-02-4) is a chemically synthesized small molecule featuring a distinctive 1,3,4-oxadiazole core. This heterocyclic scaffold is widely recognized for its versatility in medicinal chemistry and agrochemical applications. The presence of a cyclopropyl substituent and an amine functional group, further stabilized as a hydrochloride salt, enhances its reactivity and bioavailability, making it a valuable intermediate in pharmaceutical research.

In recent years, the demand for 1,3,4-oxadiazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in optimizing the pharmacokinetic profile of such compounds, with (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride emerging as a promising candidate. Its structural uniqueness aligns with current trends in fragment-based drug design, where small molecular fragments are used to build high-affinity ligands for target proteins.

The synthesis of CAS No. 1228879-02-4 typically involves cyclization reactions of hydrazide precursors, followed by functional group modifications to introduce the cyclopropyl moiety. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), especially when the compound is intended for preclinical studies.

From a commercial perspective, (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride is often sourced by pharmaceutical companies and academic institutions engaged in drug discovery programs. Its applications extend to the development of kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology research. The compound’s ability to penetrate the blood-brain barrier (BBB) is also under investigation, addressing a key challenge in central nervous system (CNS) drug delivery.

Environmental and safety assessments of CAS No. 1228879-02-4 indicate that it requires standard handling procedures for laboratory chemicals. While not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. This aligns with the growing emphasis on green chemistry principles, which advocate for safer solvents and reduced waste in synthetic processes.

In the context of AI-driven drug discovery, (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride has been included in virtual screening libraries to identify potential lead compounds. Machine learning models trained on structure-activity relationship (SAR) data can predict its interactions with biological targets, accelerating the hit-to-lead optimization phase. This intersection of chemistry and artificial intelligence reflects a paradigm shift in how researchers approach small-molecule therapeutics.

Looking ahead, the compound’s utility in combinatorial chemistry and high-throughput screening (HTS) platforms is expected to grow. Its modular structure allows for facile derivatization, enabling the exploration of diverse chemical space. As the pharmaceutical industry continues to prioritize precision medicine, tailored modifications of 1,3,4-oxadiazole scaffolds like this one could yield next-generation therapeutics with improved efficacy and reduced side effects.

For researchers seeking detailed protocols or spectroscopic data for CAS No. 1228879-02-4, reputable chemical databases such as Reaxys and SciFinder provide curated information. Additionally, peer-reviewed journals frequently publish studies on the structure-activity relationships of similar compounds, offering valuable insights for further exploration. Collaborative efforts between academia and industry are likely to unlock new applications for this versatile molecule in the coming years.